Cas no 1503-42-0 (methyl 3-amino-6-phenylpyrazine-2-carboxylate)

• Product Name: methyl 3-amino-6-phenylpyrazine-2-carboxylate
• CAS No: 1503-42-0
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD11045614
• CID: 2126671
• PubChem ID: 12841581
• Update Time: 2025-11-01

methyl 3-amino-6-phenylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-6-phenylpyrazine-2-carboxylate
• Pyrazinecarboxylic acid, 3-amino-6-phenyl-, methyl ester
• AS-48328
• methyl3-amino-6-phenylpyrazine-2-carboxylate
• MFCD11045614
• A1-77075
• 1503-42-0
• F30375
• SCHEMBL3462566
• CS-W020491
• BAA50342
• DA-10009
• AKOS022656902
• RVVQRVZLKXYWAR-UHFFFAOYSA-N
• methyl 3-amino-6-phenyl-2-pyrazinecarboxylate

• MDL： MFCD11045614
• Inchi： 1S/C12H11N3O2/c1-17-12(16)10-11(13)14-7-9(15-10)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,14)
• InChI Key： RVVQRVZLKXYWAR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N)N=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on methyl 3-amino-6-phenylpyrazine-2-carboxylate

Recent Advances in the Study of Methyl 3-amino-6-phenylpyrazine-2-carboxylate (CAS: 1503-42-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-6-phenylpyrazine-2-carboxylate (CAS: 1503-42-0) is a pyrazine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its potential as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in the study of methyl 3-amino-6-phenylpyrazine-2-carboxylate is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to develop novel inhibitors targeting specific kinases, such as EGFR and JAK2. Structural modifications of the pyrazine core have been shown to enhance binding affinity and selectivity, as demonstrated in recent crystallographic studies. These findings underscore the potential of methyl 3-amino-6-phenylpyrazine-2-carboxylate as a valuable tool in kinase inhibitor design.

In addition to its role in kinase inhibition, methyl 3-amino-6-phenylpyrazine-2-carboxylate has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study revealed that the amino and carboxylate functional groups on the pyrazine ring are critical for antimicrobial activity, providing a foundation for the development of new antibiotics. This research aligns with the growing need for novel antimicrobial agents to combat the global rise in antibiotic resistance.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary in vitro studies have suggested that methyl 3-amino-6-phenylpyrazine-2-carboxylate may modulate oxidative stress pathways, which are implicated in conditions such as Alzheimer's and Parkinson's diseases. While these findings are still in the early stages, they open new avenues for exploring the neuroprotective effects of pyrazine derivatives. Further in vivo studies are warranted to validate these observations and elucidate the underlying mechanisms.

The synthesis and characterization of methyl 3-amino-6-phenylpyrazine-2-carboxylate have also seen significant progress. Recent advancements in green chemistry have enabled more efficient and sustainable synthetic routes for this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. For instance, a study published in Green Chemistry demonstrated a catalytic method for the synthesis of this pyrazine derivative using recyclable catalysts, achieving high yields and purity. These developments are crucial for scaling up production and facilitating its broader application in pharmaceutical research.

In conclusion, methyl 3-amino-6-phenylpyrazine-2-carboxylate (CAS: 1503-42-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial activity, and potential neuroprotective effects, supported by recent advancements in synthesis and structural optimization. Continued research into its biological mechanisms and therapeutic potential is expected to yield further breakthroughs, positioning this compound as a key player in future drug discovery efforts.